Cas no 1159977-02-2 (2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol)

• Product Name: 2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol
• CAS No: 1159977-02-2
• Molecular Formula: C₂₂H₃₁NO₂F₃SiCl
• Molecular Weight: 462.02074
• CID: 1060040
• PubChem ID: 46780229

2-Amino-5-chloro-a-(cyclopropylethynyl)-4-isopropylsilyloxy-a-(trifluoromethyl)benzenemethanol Properties

Names and Identifiers

• 2-Amino-5-chloro-α-(cyclopropylethynyl)-4-isopropylsilyloxy-α-(trifluoromethyl)benzenemethanol
• 2-[2-amino-5-chloro-4-tri(propan-2-yl)silyloxyphenyl]-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• 2-Amino-5-chloro-alpha-(cyclopropylethynyl)-4-isopropylsilyloxy
• 2-(2-Amino-5-chloro-4-((triisopropylsilyl)oxy)phenyl)-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• 2-Amino-5-chloro- alpha -(cyclopropylethynyl)-4-isopropylsilyloxy- alpha -(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-
• A-(cyclopropylethynyl)-4-isopropylsilyloxy-
• J-003355
• 2-(2-Amino-5-chloro-4-{[tri(propan-2-yl)silyl]oxy}phenyl)-4-cyclopropyl-1,1,1-trifluorobut-3-yn-2-ol
• A-(trifluoromethyl)benzenemethanol
• 1159977-02-2
• 2-Amino-5-chloro-alpha-(2-cyclopropylethynyl)-4-isopropylsilyloxy-alpha-(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-?-(cyclopropylethynyl)-4-isopropylsilyloxy-?-(trifluoromethyl)benzenemethanol
• 2-Amino-5-chloro-alpha-(cyclopropylethynyl)-4-isopropylsilyloxy-alpha-(trifluoromethyl)benzenemethanol
• DTXSID70675567
• 2-Amino-5-chloro-alpha-(cyclopropyl-d4-ethynyl)-4-isopropylsilyloxy

• InChIKey： ANQURARMFOGDLJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H31ClF3NO2Si/c1-13(2)30(14(3)4,15(5)6)29-20-12-19(27)17(11-18(20)23)21(28,22(24,25)26)10-9-16-7-8-16/h11-16,28H,7-8,27H2,1-6H3
• SMILES： CC(C)[Si](C(C)C)(C(C)C)OC1=C(C=C(C(=C1)N)C(C#CC2CC2)(C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 461.17600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 461.1764679g/mol
• Heavy Atom Count: 30
• Complexity: 647
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• LogP: 7.22100
• PSA: 55.48000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds